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Compound of Interest

Compound Name: 3,5-Difluoropropiophenone

Cat. No.: B1345727

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3,5-
Difluoropropiophenone, a key chemical intermediate in various research and development
applications, particularly in the synthesis of pharmaceutical compounds. This guide covers its
commercial availability from various suppliers, detailed technical specifications, and
recommended experimental protocols for its synthesis and analysis.

Commercial Availability and Suppliers

3,5-Difluoropropiophenone is readily available from a range of chemical suppliers globally,
catering to both research and bulk quantity requirements. Key suppliers are located in the
United States, China, and India, offering various grades and purities. When sourcing this
compound, it is crucial to obtain and review the supplier's Certificate of Analysis (CoA) to
ensure it meets the specific requirements of your research or manufacturing process.

Table 1: Prominent Commercial Suppliers of 3,5-Difluoropropiophenone

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1345727?utm_src=pdf-interest
https://www.benchchem.com/product/b1345727?utm_src=pdf-body
https://www.benchchem.com/product/b1345727?utm_src=pdf-body
https://www.benchchem.com/product/b1345727?utm_src=pdf-body
https://www.benchchem.com/product/b1345727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

. Geographic
Supplier Exemplary ) . .
. Regions Typical Purity Notes
Category Companies
Served
Offer a wide
range of
) ) guantities from
Sigma-Aldrich
grams to
_ _ (Merck), '
Major Chemical kilograms.
_ Oakwood Global 297% _
Suppliers ) Comprehensive
Chemical, TCI
) technical data
Chemicals
and safety
information are
readily available.
Often provide
Specialty Global, with custom synthesis
) BLD Pharm, )
Chemical strong presence >98% services and can
Smolecule ) )
Manufacturers in Asia supply larger,
bulk quantities.
Competitive
pricing,
Simson Pharma ) ] particularly for
) o India, with some ) ) N
Regional Limited, ) ] Varies (typically larger quantities.
] ) ] international ]
Suppliers (India) IndiaMART o >95%) Purity and
shipping )
vendors documentation
should be
carefully verified.
A large number
of suppliers
] ) ] offering a wide
ChemBK listed China, with .
_ _ _ _ _ range of purities
Regional suppliers, extensive Varies (typically

Suppliers (China)

ChemicalBook

vendors

international

shipping

>950%)

and quantities.
Due diligence on
supplier
reputation is

recommended.

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Technical Data

A thorough understanding of the physicochemical properties of 3,5-Difluoropropiophenone is
essential for its effective use in experimental settings. The following table summarizes key
quantitative data for this compound.

Table 2: Physicochemical Properties of 3,5-Difluoropropiophenone

Property Value Reference
CAS Number 135306-45-5 [1]
Molecular Formula CoHsF20 [1]
Molecular Weight 170.16 g/mol [1]
Colorless crystalline solid or
Appearance o
pale yellow liquid
Melting Point 25-27 °C [2]
Boiling Point 82 °C at 10 mmHg [2]
Purity (typical) >97% Varies by supplier
13C NMR Chemical Shifts Available through spectral 1
(ppm) databases

Key fragments and NIST
Mass Spectrometry (GC-MS) ) ) [1]
library entry available

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and analysis of 3,5-
Difluoropropiophenone. These protocols are based on established chemical principles and
can be adapted to specific laboratory conditions.

Synthesis Protocol: Friedel-Crafts Acylation of 1,3-
Difluorobenzene
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The most common and efficient method for the synthesis of 3,5-Difluoropropiophenone is the
Friedel-Crafts acylation of 1,3-difluorobenzene using propionyl chloride in the presence of a
Lewis acid catalyst, such as aluminum chloride (AICI3).[3]

Materials:

1,3-Difluorobenzene

e Propionyl chloride

e Anhydrous Aluminum Chloride (AICI3)

e Dichloromethane (DCM), anhydrous

e Ice

» Hydrochloric acid (HCI), concentrated

o Saturated sodium bicarbonate (NaHCOs3) solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
Procedure:

o Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser with a drying tube, add anhydrous
aluminum chloride (1.1 equivalents) and anhydrous dichloromethane. Cool the suspension to
0 °Cin an ice bath.

e Formation of Acylium lon: Slowly add propionyl chloride (1.0 equivalent) to the stirred
suspension of AICIs in DCM. Stir the mixture at 0 °C for 30 minutes to allow for the formation
of the acylium ion complex.

o Acylation Reaction: Add 1,3-difluorobenzene (1.0 equivalent) dropwise to the reaction
mixture via the dropping funnel, maintaining the temperature at 0 °C. After the addition is
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complete, allow the reaction to stir at room temperature for 2-4 hours, or until TLC analysis
indicates the consumption of the starting material.

e Quenching: Carefully and slowly pour the reaction mixture onto crushed ice containing
concentrated hydrochloric acid. This will hydrolyze the aluminum salts and quench the
reaction.

o Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the
aqueous layer twice with dichloromethane. Combine the organic layers.

e Washing: Wash the combined organic layers sequentially with water, saturated sodium
bicarbonate solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter and concentrate the solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude product can be purified by vacuum distillation or column
chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to
yield pure 3,5-Difluoropropiophenone.

Analytical Protocols: Quality Control and
Characterization

To ensure the purity and identity of the synthesized or purchased 3,5-Difluoropropiophenone,
the following analytical methods are recommended.

GC-MS is a powerful technique for assessing the purity and confirming the molecular weight of
3,5-Difluoropropiophenone.

Table 3: Recommended GC-MS Parameters
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Parameter Recommended Setting
HP-5MS (or equivalent 5% phenyl-

GC Column methylpolysiloxane), 30 m x 0.25 mm ID, 0.25
pum film thickness

Carrier Gas Helium, constant flow rate of 1 mL/min

Inlet Temperature

250 °C

Injection Mode

Split (e.g., 50:1) or Splitless

Oven Program

Initial temperature of 80 °C, hold for 2 min, ramp

at 10 °C/min to 280 °C, hold for 5 min

MS Interface Temp

280 °C

lonization Mode

Electron Impact (El), 70 eV

Mass Range

m/z 40-400

Reverse-phase HPLC is suitable for the quantitative analysis of 3,5-Difluoropropiophenone

and for monitoring reaction progress.

Table 4: Recommended RP-HPLC Parameters

Parameter Recommended Setting

HPLC Column C18 column (e.g., 250 x 4.6 mm, 5 um)
Isocratic or gradient elution with a mixture of
acetonitrile and water (e.g., 60:40 v/v).[4]

Mobile Phase Addition of a small amount of acid (e.g., 0.1%
phosphoric acid or formic acid for MS
compatibility) may improve peak shape.[5]

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection UV at 254 nm

Injection Volume 10 pL
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Visualizations

Logical Workflow for Procurement and Use of 3,5-
Difluoropropiophenone

Click to download full resolution via product page

Caption: Procurement and utilization workflow for 3,5-Difluoropropiophenone in a research
setting.

Synthetic Pathway: Friedel-Crafts Acylation
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Click to download full resolution via product page

Caption: Simplified reaction pathway for the synthesis of 3,5-Difluoropropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Guide for 3,5-
Difluoropropiophenone]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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